Cas no 1782667-42-8 (5-Bromo-6-methylamino-nicotinonitrile)

• Product Name: 5-Bromo-6-methylamino-nicotinonitrile
• CAS No: 1782667-42-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4613827
• Update Time: 2023-08-09

5-Bromo-6-methylamino-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methylamino-nicotinonitrile
• 5-Bromo-6-(methylamino)nicotinonitrile
• 5-bromo-6-(methylamino)pyridine-3-carbonitrile
• 5-Bromo-6-methylaminonicotinonitrile
• Y13593

• Inchi： 1S/C7H6BrN3/c1-10-7-6(8)2-5(3-9)4-11-7/h2,4H,1H3,(H,10,11)
• InChI Key： SBIYLNIKMYIRGP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CN=C1NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 48.7